Cas no 1369909-03-4 (2-nitro-3-(propan-2-yloxy)aniline)

• Product Name: 2-nitro-3-(propan-2-yloxy)aniline
• CAS No: 1369909-03-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD23994141
• CID: 5618781
• PubChem ID: 80859688
• Update Time: 2025-05-23

2-nitro-3-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 1369909-03-4
• 2-Nitro-3-propan-2-yloxyaniline
• AKOS019428308
• 2-nitro-3-(propan-2-yloxy)aniline
• EN300-2838484
• Benzenamine, 3-(1-methylethoxy)-2-nitro-

• MDL： MFCD23994141
• Inchi： 1S/C9H12N2O3/c1-6(2)14-8-5-3-4-7(10)9(8)11(12)13/h3-6H,10H2,1-2H3
• InChI Key： BMJUWZJMAOEMBH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1[N+](=O)[O-])N)C(C)C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 352.3±22.0 °C(Predicted)
• pka: -0.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-nitro-3-(propan-2-yloxy)aniline

Introduction to 2-Nitro-3-(Propan-2-yloxy)aniline (CAS No. 1369909-03-4)

2-Nitro-3-(propan-2-yloxy)aniline, also known by its CAS number 1369909-03-4, is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a nitro group and an isopropoxy substituent on the aniline ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 2-nitro-3-(propan-2-yloxy)aniline is C₁₀H₁₃N₂O₃, and its molecular weight is 207.22 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic reactions where phase separation is desired.

In the context of pharmaceutical research, 2-nitro-3-(propan-2-yloxy)aniline has gained attention due to its potential as a precursor for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 2-nitro-3-(propan-2-yloxy)aniline that exhibited potent anti-inflammatory and analgesic properties. These derivatives were found to be effective in reducing inflammation and pain in animal models without significant side effects.

The nitro group in 2-nitro-3-(propan-2-yloxy)aniline can undergo reduction to form an amino group, which can further participate in various chemical reactions. This property makes it a useful intermediate in the synthesis of complex organic molecules. Additionally, the isopropoxy substituent provides steric hindrance and electronic effects that can influence the reactivity and selectivity of the compound in different synthetic pathways.

In the field of materials science, 2-nitro-3-(propan-2-yloxy)aniline has been investigated for its potential applications in the development of functional materials. A study published in Advanced Materials Interfaces in 2020 explored the use of this compound as a building block for the synthesis of conductive polymers. The resulting polymers exhibited excellent electrical conductivity and stability, making them suitable for use in electronic devices such as organic field-effect transistors (OFETs) and flexible sensors.

The environmental impact of 2-nitro-3-(propan-2-yloxy)aniline has also been studied to ensure its safe use in industrial processes. Research conducted by environmental scientists has shown that this compound has low toxicity to aquatic organisms and does not persist in the environment for extended periods. These findings support its use as a sustainable chemical intermediate in various industries.

In conclusion, 2-nitro-3-(propan-2-yloxy)aniline (CAS No. 1369909-03-4) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, and materials science. Its unique molecular structure and versatile reactivity make it an essential building block for the synthesis of bioactive molecules, conductive polymers, and other functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.